Cas no 1005299-10-4 (2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide)

• Product Name: 2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide
• CAS No: 1005299-10-4
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 5507207
• Update Time: 2025-06-13

2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-methoxyphenoxy)-N-[1,2,3,4-tetrahydro-1-(2-thienylcarbonyl)-6-quinolinyl]-
• 2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

• Inchi： 1S/C23H22N2O4S/c1-28-18-7-9-19(10-8-18)29-15-22(26)24-17-6-11-20-16(14-17)4-2-12-25(20)23(27)21-5-3-13-30-21/h3,5-11,13-14H,2,4,12,15H2,1H3,(H,24,26)
• InChI Key： MKGWECTZDFRUIF-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)(=O)COC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

Comprehensive Analysis of 2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide (CAS No. 1005299-10-4)

The compound 2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide (CAS No. 1005299-10-4) is a sophisticated synthetic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a tetrahydroquinoline core with a thiophene-2-carbonyl moiety and a 4-methoxyphenoxy acetamide side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine and targeted therapy. This compound's CAS No. 1005299-10-4 is frequently searched in academic databases and patent literature, reflecting its relevance in drug discovery. Its thiophene and quinoline components are known for their pharmacological properties, including anti-inflammatory and kinase inhibitory effects. These attributes align with current trends in treating chronic diseases, such as autoimmune disorders and cancer, where targeted molecular interventions are highly sought after.

The synthesis of 2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular weight and lipophilicity suggest favorable bioavailability, a critical factor in drug development. Computational studies, such as molecular docking and QSAR modeling, have been employed to predict its binding affinity to specific proteins, further highlighting its potential as a lead compound.

From an industrial perspective, this compound's patent landscape and manufacturing scalability are topics of interest. Companies specializing in custom synthesis and contract research often inquire about its availability for preclinical studies. Additionally, its stability under physiological conditions and metabolic profile are key considerations for translational research, addressing common queries in the field of ADME (Absorption, Distribution, Metabolism, and Excretion).

Environmental and regulatory aspects of CAS No. 1005299-10-4 are also under scrutiny. As sustainability becomes a priority, researchers explore green chemistry approaches for its synthesis. The compound's biodegradability and ecotoxicological impact are frequently discussed in forums focusing on safer chemical design, aligning with global initiatives like the Green Chemistry 12 Principles.

In conclusion, 2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and alignment with industry trends make it a subject of ongoing investigation. As research progresses, this compound may pave the way for innovative treatments, addressing unmet medical needs in diverse therapeutic areas.